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Acetate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(Z2)-8-Dodecenyl acetate, a vital semiochemical, is the primary component of the sex
pheromone for numerous lepidopteran species, most notably the Oriental fruit moth (Grapholita
molesta). This technical guide provides a comprehensive overview of its chemical properties,
synthesis, biological function, and the experimental methodologies used in its study. The
information is intended to serve as a foundational resource for researchers in chemical ecology,
pest management, and drug development.

Chemical and Physical Properties

(Z2)-8-Dodecenyl acetate is a straight-chain monounsaturated ester. Its fundamental properties
are summarized below.
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Property Value Reference
CAS Number 28079-04-1 [LI[21031[41[5]
Molecular Formula C14H2602 [1][3][6]
Molecular Weight 226.35 g/mol [1][6]
Colorless to pale yellow clear
Appearance o [7]
liquid
Boiling Point 102-103 °C at 2 Torr [3][8]
Density 0.881 g/cm?3 [31[8]
logP 4.8 [6]
- Slightly soluble in DMSO and
Solubility [3]
water

Synthesis of (Z)-8-Dodecenyl Acetate

The stereoselective synthesis of (Z)-8-Dodecenyl acetate is crucial for obtaining a biologically
active product. Several synthetic routes have been developed, often involving the creation of
the Z-configured double bond as a key step.

One common strategy involves the stereoselective reduction of an alkyne precursor. A practical
synthesis starts from 1,8-octanediol, which undergoes mono-esterification and subsequent
oxidation to yield an aldehyde. A Wittig reaction is then employed to form the carbon skeleton
with the desired double bond geometry.

Another approach utilizes (Z,E,E)-1,5,9-cyclododecatriene as a starting material, which is
converted to (Z)-8-dodecen-1-ol through a series of reactions including epoxidation, reduction,
and oxidative cleavage, followed by acetylation to yield the final product.[2] A further method
involves a C3+C6=C9 and C9+C3=C12 coupling scheme starting from 2-propyn-1-ol and 1,6-
hexanediol.[1] The key step is the stereoselective reduction of an acetylenic intermediate, 8-
dodecyn-1-yl acetate, using a P-2 nickel catalyst to yield the (Z)-isomer with high purity.[1]

Biological Function and Mechanism of Action
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(Z2)-8-Dodecenyl acetate is a primary sex pheromone component for several moth species,
including the Oriental fruit moth (Grapholita molesta), the plum fruit moth (Cydia funebrana),
and the macadamia nut borer (Cryptophlebia ombrodelta).[2][4] Female moths release a
specific blend of pheromones to attract males for mating. The precise ratio of (Z)-8-Dodecenyl
acetate to other minor components, such as its (E)-isomer and (Z)-8-dodecen-1-ol, is often
critical for species-specific attraction and reproductive isolation.

The mechanism of action involves the detection of the pheromone molecules by specialized
olfactory receptor neurons (ORNS) located in the antennae of the male moth. This interaction
initiates a signal transduction cascade, leading to the generation of an electrical signal that is
transmitted to the brain, ultimately resulting in a behavioral response, such as upwind flight
towards the pheromone source.

Pheromone Signaling Pathway

The following diagram illustrates the generalized signaling pathway for pheromone perception
in an insect.

Olfactory Receptor
Neuron (ORN)

Click to download full resolution via product page
Caption: Generalized pheromone signaling pathway in a male moth.

Experimental Protocols

Detailed methodologies are essential for the accurate study and application of (Z)-8-
Dodecenyl acetate. The following sections describe key experimental procedures.

Synthesis of (Z)-8-Dodecenyl Acetate via Alkyne
Reduction
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This protocol outlines a laboratory-scale synthesis.
Materials:

e 8-Dodecyn-1-ol

e Acetic anhydride

e Pyridine

o Nickel(ll) acetate tetrahydrate

e Sodium borohydride

o Ethylenediamine (EDA)

e Ethanol

o Diethyl ether

o Standard glassware and purification apparatus (e.g., chromatography column)
Procedure:

o Acetylation of 8-Dodecyn-1-ol: Dissolve 8-dodecyn-1-ol in pyridine and cool in an ice bath.
Slowly add acetic anhydride. Stir the mixture overnight at room temperature. Extract the
product, 8-dodecyn-1-yl acetate, with diethyl ether, wash with dilute HCI and brine, and dry
over anhydrous magnesium sulfate. Purify by column chromatography.

o Preparation of P-2 Nickel Catalyst: In a flask under a nitrogen atmosphere, dissolve nickel(ll)
acetate tetrahydrate in ethanol. Add a solution of sodium borohydride in ethanol dropwise
with vigorous stirring. A black precipitate of the P-2 nickel catalyst will form.

o Stereoselective Reduction: Add ethylenediamine (EDA) to the catalyst suspension. Then,
add a solution of 8-dodecyn-1-yl acetate in ethanol. Stir the mixture under a hydrogen
atmosphere (e.g., using a balloon) until the reaction is complete (monitored by GC).
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o Work-up and Purification: Filter the reaction mixture through celite to remove the catalyst.
Evaporate the solvent and purify the resulting (Z)-8-Dodecenyl acetate by column
chromatography to achieve high isomeric purity.

Electroantennography (EAG)

EAG is used to measure the electrical response of an insect's antenna to volatile compounds.
Materials:

e Live male moths

e Tungsten or glass capillary electrodes

o Saline solution (e.g., Ringer's solution)

e Micromanipulators

o Amplifier and data acquisition system

o Charcoal-filtered, humidified air delivery system

» (Z)-8-Dodecenyl acetate and other test compounds dissolved in a solvent (e.g., hexane)
Procedure:

e Antenna Preparation: Excise an antenna from a live moth and mount it between two
electrodes filled with saline solution.

» Stimulus Delivery: Deliver a puff of air containing a known concentration of (Z)-8-Dodecenyl
acetate over the antenna through the air delivery system.

» Data Recording: Record the resulting depolarization of the antennal membrane as an
electrical signal (in millivolts). The amplitude of the response indicates the degree of
antennal stimulation.

o Controls: Use a solvent blank as a negative control and a known strong attractant as a
positive control.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1677465?utm_src=pdf-body
https://www.benchchem.com/product/b1677465?utm_src=pdf-body
https://www.benchchem.com/product/b1677465?utm_src=pdf-body
https://www.benchchem.com/product/b1677465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Field Trapping Assay

This assay evaluates the attractiveness of different pheromone blends in a natural
environment.

Materials:
o Sticky traps

e Lures (e.qg., rubber septa) baited with different ratios and concentrations of (Z)-8-Dodecenyl
acetate and other compounds.

» Field plot with a known population of the target insect.
Procedure:

o Trap Deployment: Place the baited traps in the field in a randomized block design to
minimize positional effects.

e Monitoring: Check the traps at regular intervals and count the number of captured male
moths.

o Data Analysis: Statistically analyze the trap catch data to determine the most attractive
pheromone blend.

Experimental and Research Workflow

The following diagram illustrates a typical workflow for pheromone research, from identification
to application.
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Caption: Typical experimental workflow for pheromone research.

Conclusion

(Z2)-8-Dodecenyl acetate is a molecule of significant interest in chemical ecology and
integrated pest management. A thorough understanding of its chemical properties, synthesis,
and biological activity is crucial for the development of effective and environmentally benign
pest control strategies. The experimental protocols and workflows described in this guide
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provide a framework for researchers to further investigate and utilize this important
semiochemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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